![molecular formula C28H29N3O4 B2387679 4-(1-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one CAS No. 1110972-43-4](/img/structure/B2387679.png)
4-(1-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one
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Description
4-(1-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O4 and its molecular weight is 471.557. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research into similar compounds often focuses on their synthesis and chemical properties. For instance, studies on the synthesis of heterocycles, such as pyrrolidino and imidazole derivatives, reveal methodologies for creating complex molecules with potential applications in material science, pharmaceuticals, and chemical synthesis (H. F. Zohdi, T. A. Osman, A. Abdelhamid, 1997)[https://consensus.app/papers/heterocycles-pyrazoloylhydroximoyl-chloride-synthesis-zohdi/4b8e6f55bb8f5e36bc224ed714f303fc/?utm_source=chatgpt]. These methodologies could potentially apply to the synthesis of "4-(1-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one", exploring its chemical properties and reactivity.
Biological Activity
Compounds with similar structural motifs, such as imidazole derivatives, have been studied for their biological activity, including anticancer potential by inducing apoptosis and cellular senescence (G. Sharma, A. Ramesh, Ashita Singh, et al., 2014)[https://consensus.app/papers/imidazole-derivatives-show-inducing-apoptosis-sharma/b4439a32f2fc53329cfe12340160d675/?utm_source=chatgpt]. This suggests that the compound may also possess biological activities worthy of investigation in pharmacological contexts.
Material Science Applications
Research on imidazole and pyrrolidinone derivatives has highlighted their potential applications in material science, such as in the development of new polyimides with excellent solubility and thermal stability (M. Ghaemy, R. Alizadeh, 2009)[https://consensus.app/papers/synthesis-thermally-polyimides-diamine-containing-ghaemy/0221f70e9f5959aabeb99f90a4093752/?utm_source=chatgpt]. This indicates possible applications for "this compound" in creating new materials with desirable properties for industrial use.
Photophysical Properties and Applications
The study of novel compounds for their photophysical properties, such as emission and absorption spectra, is crucial for developing new emitters with large Stokes' shifts, which have applications in optics and electronics (G. Volpi, G. Magnano, Iacopo Benesperi, et al., 2017)[https://consensus.app/papers/synthesis-cost-emitters-stokes-shift-volpi/eed9bf5d01275d2c9423ae575620924d/?utm_source=chatgpt]. The structure of "this compound" suggests potential exploration in this area, particularly in the synthesis of low-cost, high-performance optical materials.
Properties
IUPAC Name |
4-[1-[2-hydroxy-3-(4-methoxyphenoxy)propyl]benzimidazol-2-yl]-1-(3-methylphenyl)pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N3O4/c1-19-6-5-7-21(14-19)30-16-20(15-27(30)33)28-29-25-8-3-4-9-26(25)31(28)17-22(32)18-35-24-12-10-23(34-2)11-13-24/h3-14,20,22,32H,15-18H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWHLFOWJXMJEEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(COC5=CC=C(C=C5)OC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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